Cas no 1517505-99-5 (4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol)

• Product Name: 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol
• CAS No: 1517505-99-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5044905
• Update Time: 2025-10-31

4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, tetrahydro-4-[(2-propen-1-ylamino)methyl]-
• 4-{[(Prop-2-en-1-yl)amino]methyl}oxan-4-ol
• 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol

• Inchi： 1S/C9H17NO2/c1-2-5-10-8-9(11)3-6-12-7-4-9/h2,10-11H,1,3-8H2
• InChI Key： VTVJQLPYMLFUFB-UHFFFAOYSA-N
• SMILES： C1OCCC(CNCC=C)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol

Professional Introduction to Compound with CAS No. 1517505-99-5 and Product Name: 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol

Compound with the CAS number 1517505-99-5 and the product name 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of an oxane ring substituted with an amino methyl group and an allylamine moiety, which together contribute to its distinctive chemical properties and biological activities.

The oxane ring, a six-membered heterocyclic ether, provides a stable scaffold that enhances the compound's solubility and bioavailability. The presence of the (Prop-2-en-1-yl)aminomethyl group introduces a polar region that can interact with biological targets, making it a valuable component in the design of novel therapeutic agents. This structural feature has been extensively studied in recent years for its role in modulating enzyme activity and receptor binding.

Recent research has highlighted the importance of 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol in the development of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its efficacy in inhibiting kinases, which are critical enzymes involved in cancer progression. The compound's ability to selectively bind to specific kinase domains has made it a promising candidate for further investigation in oncology research. Additionally, its structural similarity to known pharmacophores has prompted exploration into its potential as a lead compound for drug discovery programs targeting inflammatory and metabolic disorders.

The synthesis of 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic approaches not only enhance the scalability of production but also allow for modifications that can optimize biological activity.

In terms of pharmacological properties, 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol exhibits notable interactions with biological targets due to its dual functionalization. The amino group can form hydrogen bonds with polar residues in proteins, while the allylamine moiety can engage in hydrophobic interactions. This dual interaction profile has been exploited to develop compounds with enhanced binding affinity and selectivity. Preclinical studies have shown that derivatives of this compound demonstrate promising results in models of neurodegenerative diseases, suggesting potential therapeutic applications beyond oncology.

The role of computational chemistry in understanding the behavior of 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing drug-like properties. By integrating experimental data with computational insights, researchers have gained deeper insights into how this compound interacts with biological systems at the molecular level. These studies have not only facilitated the design of more effective derivatives but also provided a foundation for understanding structure-function relationships in drug discovery.

Future directions in the study of 4-{(Prop-2-en-1-yl)aminomethyl}oxan-4-ol include exploring its potential as a prodrug or scaffold for covalent inhibitors. Prodrug strategies can enhance bioavailability and target specificity, while covalent inhibitors offer prolonged binding interactions with therapeutic targets. Additionally, investigating the compound's pharmacokinetic profile will be crucial for evaluating its suitability for clinical translation. Advances in analytical techniques such as mass spectrometry and NMR spectroscopy have enabled detailed characterization of metabolites and degradation pathways, providing valuable information for optimizing drug candidates.

The impact of 4-{(Prop-2-enyl)aminomethyl}oxan 4 -ol on medicinal chemistry extends beyond its immediate applications. Its structural features serve as inspiration for designing new classes of therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide. As research continues to uncover new aspects of this compound's biology and chemistry, it is poised to play a pivotal role in shaping the future of drug discovery.